Cas no 102417-86-7 (1-Methyl-4-(2’-methylphenyl)-1,2,3,6-tetrahydropyridine)

• Product Name: 1-Methyl-4-(2’-methylphenyl)-1,2,3,6-tetrahydropyridine
• CAS No: 102417-86-7
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 148874
• PubChem ID: 329817848
• Update Time: 2024-11-04

1-Methyl-4-(2’-methylphenyl)-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine,1,2,3,6-tetrahydro-1-methyl-4-(2-methylphenyl)-
• 1-methyl-4-(2'-methylphenyl)-1,2,3,6-tetrahydropyridine
• 2'-METHYL MPTP HCL
• 2'-METHYL MPTP HYDROCHLORIDE DOPAMINERGI C NEUROTOX
• 2′-Methyl-MPTP hydrochloride
• 1-Methyl-4-(2'-methylphenyl)-1,2,3,6-tetrahydropyridine hydrochloride solid
• PYRIDINE, 1,2,3,6-TETRAHYDRO-1-METHYL-4-(2-METHY
• BDBM50374545
• HGQ85CV4U5
• 102417-86-7
• CHEMBL536788
• M-Mptp
• 1,2,3,6-Tetrahydro-1-methyl-4-(2-methylphenyl)pyridine
• NS00075504
• CHEMBL60303
• 1-methyl-4-(2-methylphenyl)-3,6-dihydro-2H-pyridine
• Pyridine, 1,2,3,6-tetrahydro-1-methyl-4-(2-methylphenyl)-
• UNII-HGQ85CV4U5
• DTXSID70877241
• 2'-CH3-Mptp
• NCGC00485141-01
• 2'-Methyl-mptp
• SCHEMBL1078756
• 1-Methyl-4-(o-tolyl)-1,2,3,6-tetrahydropyridine
• 1-Methyl-4-(2’-methylphenyl)-1,2,3,6-tetrahydropyridine

• MDL： MFCD00055222
• Inchi： 1S/C13H17N/c1-11-5-3-4-6-13(11)12-7-9-14(2)10-8-12/h3-7H,8-10H2,1-2H3
• InChI Key： BORHNVHYIYTKKC-UHFFFAOYSA-N
• SMILES： N1(C)CC=C(C2C=CC=CC=2C)CC1

Computed Properties

• Exact Mass: 187.13621
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Solubility: H2O: soluble
• PSA: 3.24

1-Methyl-4-(2’-methylphenyl)-1,2,3,6-tetrahydropyridine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGII
• WGK Germany：3
• Hazard Category Code： 25-39/23/24/25
• Safety Instruction： 45
• Hazardous Material Identification：
• Risk Phrases：R25-39/23/24/25
• Safety Term：S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes